Methyl 3-({[4-(dimethylamino)phenyl]amino}sulfonyl)thiophene-2-carboxylate

• IUPAC Name: methyl 3-[[4-(dimethylamino)phenyl]sulfamoyl]thiophene-2-carboxylate
• InChI: InChI=1S/C14H16N2O4S2/c1-16(2)11-6-4-10(5-7-11)15-22(18,19)12-8-9-21-13(12)14(17)20-3/h4-9,15H,1-3H3
• InChI Key: KNCGVCXMHCYECE-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)NS(=O)(=O)C2=C(SC=C2)C(=O)OC
• Molecular Formula: C14H16N2O4S2
• Molecular Weight: 340.4 g/mol

Description

“Methyl 3-({[4-(dimethylamino)phenyl]amino}sulfonyl)thiophene-2-carboxylate” is a complex organic compound. It contains a thiophene nucleus, which is a five-membered heteroaromatic compound containing a sulfur atom. Thiophene and its substituted derivatives are a very important class of heterocyclic compounds with diverse applications in medicinal chemistry and material science. They have been reported to possess a wide range of therapeutic properties.

Scientific Research Applications

Anti-Inflammatory Properties

. They could potentially be used in the development of new anti-inflammatory drugs.

Anti-Psychotic Properties

. This suggests potential applications in the treatment of various psychiatric disorders.

Anti-Arrhythmic Properties

. This indicates potential use in the management of irregular heartbeats.

Anti-Anxiety Properties

. This suggests potential applications in the treatment of anxiety disorders.

Anti-Fungal Properties

. This indicates potential use in the development of new anti-fungal medications.

Anti-Oxidant Properties

. This suggests potential applications in the prevention of oxidative stress-related diseases.

Anti-Microbial Properties

. This indicates potential use in the development of new anti-microbial medications.

Anti-Cancer Properties

. This suggests potential applications in the development of new anti-cancer drugs.

Future Directions

Thiophene and its derivatives continue to attract great interest in industry as well as academia due to their wide range of therapeutic properties and diverse applications in medicinal chemistry and material science. The synthesis and characterization of novel thiophene moieties with wider therapeutic activity is a topic of interest for medicinal chemists. Therefore, “Methyl 3-({[4-(dimethylamino)phenyl]amino}sulfonyl)thiophene-2-carboxylate” and similar compounds may have promising future directions in medicinal chemistry research.

Mechanism of Action

Target of Action

It’s known that thiophene derivatives exhibit a variety of properties and applications . They play a vital role in medicinal chemistry to improve advanced compounds with a variety of biological effects .

Mode of Action

It’s known that thiophene derivatives interact with various biological targets to exert their effects .

Biochemical Pathways

Thiophene derivatives are known to interact with various biochemical pathways depending on their specific functional groups .

Pharmacokinetics

The molecular weight of the compound is 171217 , which may influence its bioavailability and pharmacokinetic properties.

Result of Action

Thiophene derivatives are known to have various biological effects depending on their specific functional groups .